Methyl 5-[4-(3-chloropropanoyl)phenyl]pentanoate

• CAS No.: 103542-40-1
• Molecular Formula: C15H19ClO3
• Molecular Weight: 282.76 g/mol
• IUPAC Name: methyl 5-[4-(3-chloropropanoyl)phenyl]pentanoate
• InChI: InChI=1S/C15H19ClO3/c1-19-15(18)5-3-2-4-12-6-8-13(9-7-12)14(17)10-11-16/h6-9H,2-5,10-11H2,1H3
• InChI Key: SGMKVGOZQJWMHF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCCC1=CC=C(C=C1)C(=O)CCCl

Description

Methyl 5-[4-(3-chloropropanoyl)phenyl]pentanoate is a useful research compound. Its molecular formula is C15H19ClO3 and its molecular weight is 282.76 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a stirring flask equipped with a reflux condenser are placed 9.3 g of AlCl3, 10 ml of CS2 and 1.98 ml of β-chloropropionyl chloride. To this mixture are added dropwise at room temperature within 5 minutes 3.61 g of 5-phenylvaleric acid (rinsing is carried out with 2 ml of CS2). The reaction mixture is subsequently stirred for a further 15 minutes, warmed slightly and then cooled. The reaction mixture is then pipetted into a stirred mixture of ice, water and ether. The organic phase is washed neutral with bicarbonate solution and water. After drying over MgSO4 the solvent is removed and 5.03 g of crystalline product are thus obtained.